Cas no 1805108-52-4 (5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1805108-52-4
• MF: C₈H₉F₃N₂O₄S
• MW: 286.228271245956
• CID: 4813944
• Update Time: 2025-06-08

5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C8H9F3N2O4S/c1-4-5(16-2)3-13-7(17-8(9,10)11)6(4)18(12,14)15/h3H,1-2H3,(H2,12,14,15)
• InChI Key： VRYSFAJZVVFKII-UHFFFAOYSA-N
• SMILES： S(C1C(=NC=C(C=1C)OC)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 99.9

Additional information on 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1805108-52-4)

5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1805108-52-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a chemical scaffold widely recognized for its versatile biological activities and potential therapeutic applications. The structural features of this molecule, including its methoxy, methyl, and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in drug discovery and development.

The 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide structure exhibits a pyridine core appended with multiple functional groups that enhance its pharmacological profile. The presence of a sulfonamide moiety at the 3-position of the pyridine ring is particularly noteworthy, as sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. Additionally, the electron-withdrawing nature of the trifluoromethoxy group at the 2-position introduces a high degree of lipophilicity and metabolic stability, which are critical factors in drug design. These characteristics make 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide an attractive intermediate for synthesizing novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide scaffold has been explored as a potential lead compound in several pharmacological contexts. For instance, studies have demonstrated its efficacy in modulating enzymes involved in metabolic disorders and inflammatory responses. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity to certain protein targets by improving hydrophobic interactions and electronic complementarity. This underscores the importance of structural optimization in achieving high-affinity drug candidates.

The sulfonamide functional group in 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide also plays a crucial role in its biological activity. Sulfonamides are known to interact with biological targets through hydrogen bonding and ionic interactions, which can be fine-tuned by modifications at the nitrogen or sulfur atoms. In this context, the 3-sulfonamide derivative offers a balance between solubility and bioavailability, making it suitable for oral administration or systemic delivery. Furthermore, the methoxy group at the 4-position provides additional conformational flexibility, allowing for optimal binding orientation within biological macromolecules.

Advances in computational chemistry have enabled researchers to predict the binding modes of 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide with various protein targets using molecular docking simulations. These studies have revealed that the trifluoromethoxy group interacts favorably with hydrophobic pockets in enzymes such as kinases and transcription factors, while the sulfonamide moiety engages in polar interactions with acidic residues. Such insights have guided the design of next-generation derivatives with enhanced potency and selectivity. Moreover, crystallographic studies have provided detailed structural information about how this compound binds to its targets at an atomic level, offering valuable guidance for medicinal chemists.

The synthesis of 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key synthetic strategies include nucleophilic substitution reactions to introduce the sulfonamide group followed by functional group interconversions to achieve the desired substitution pattern. The use of protecting groups ensures regioselectivity during synthesis while maintaining overall reaction efficiency. Recent methodologies employing transition-metal catalysis have further streamlined these processes, reducing reaction times and improving yields.

In terms of pharmaceutical applications, 5-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide has been investigated as a potential therapeutic agent against several diseases. Preclinical studies have shown promising results in inhibiting pathways associated with cancer progression and neurodegenerative disorders. The ability of this compound to modulate key signaling cascades suggests its utility as an anti-proliferative or neuroprotective agent. Additionally, its structural features make it amenable to derivatization into more potent analogs with improved pharmacokinetic profiles.

The impact of fluorine atoms on pharmaceutical compounds cannot be overstated. The introduction of fluorine at the 2-position of 5-Methoxy-4-methyl-pyridine enhances metabolic stability by preventing oxidative degradation while also increasing lipophilicity for better membrane penetration. This dual benefit is particularly advantageous in drug development where optimizing pharmacokinetic parameters is essential for clinical success. Furthermore, fluorinated compounds often exhibit greater binding affinity due to their ability to engage hydrophobic pockets through van der Waals forces.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-Methoxy-4-methyl-pyridine derivatives will remain at the forefront of drug discovery efforts. The combination of computational modeling with experimental validation has accelerated the identification of promising candidates for further development. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future prospects for 5-Methoxy-4-methyl-pyridine derivatives are bright, with ongoing investigations exploring their potential in treating emerging diseases and rare conditions. Innovations in synthetic methodologies will continue to facilitate access to complex molecular libraries for high-throughput screening programs aimed at identifying novel drug candidates efficiently. As our understanding of disease biology evolves so too will our ability to design molecules that precisely target pathological processes without unintended side effects.

In conclusion,5-Methoxy-pyridinyl sulfonamides, exemplified by 5-Methoxy-pyridinyl sulfonamides, represent a class of compounds with significant therapeutic potential due to their versatile biological activities and favorable pharmacokinetic properties derived from carefully optimized structures featuring multiple functional groups including methoxyl,Methyl groups,and trifluoromethyl substituents,Sulfonyl groups,and other modifications,Fluoro groups,that enhance their interaction with biological targets while maintaining metabolic stability,Electron-withdrawing groups,and other features contributing toward achieving high-affinity binding within complex disease pathways,Drug discovery,and ultimately improving human health outcomes through innovative pharmaceutical solutions.